molecular formula C13H17NO2 B8369851 1-(4-Ethylphenyl)-4-hydroxymethyl-2-pyrrolidone

1-(4-Ethylphenyl)-4-hydroxymethyl-2-pyrrolidone

Cat. No.: B8369851
M. Wt: 219.28 g/mol
InChI Key: FIELYLZRCJBXTC-UHFFFAOYSA-N
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Description

1-(4-Ethylphenyl)-4-hydroxymethyl-2-pyrrolidone is a useful research compound. Its molecular formula is C13H17NO2 and its molecular weight is 219.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H17NO2

Molecular Weight

219.28 g/mol

IUPAC Name

1-(4-ethylphenyl)-4-(hydroxymethyl)pyrrolidin-2-one

InChI

InChI=1S/C13H17NO2/c1-2-10-3-5-12(6-4-10)14-8-11(9-15)7-13(14)16/h3-6,11,15H,2,7-9H2,1H3

InChI Key

FIELYLZRCJBXTC-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC=C(C=C1)N2CC(CC2=O)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-(4-Ethylphenyl)-5-oxo-3-pyrrolidinecarboxylic acid (5.00 g) is suspended in carbon tetrachloride (15 ml) and thereto is added thionyl chloride (2.32 ml). The reaction mixture is heated with stirring under refluxing for 1 hour and concentrated under reduced pressure. The residue is dissolved in tetrahydrofuran (25 ml) and thereto is added dropwise a solution of sodium boron hydride (1.61 g) in dimethylformamide (about 16 ml) under ice-cooling. The mixture is further stirred for 1 hour. Methanol (13 ml) and conc. hydrochloric acid (1.87 ml) are successively added dropwise into the reaction mixture and the mixture is concentrated under reduced pressure. Ethyl acetate (120 ml) is added to the residue and the mixture is washed with water three times, dried over anhydrous magnesium sulfate, and then concentrated again under reduced pressure. To this residue is added a mixed solvent (about 50 ml) of ethyl acetate/hexane [1:20 (v/v)]. The mixture is allowed to stand and the precipitated crystal is collected by filtration to give the desired product (3.81 g).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
2.32 mL
Type
reactant
Reaction Step Two
Quantity
15 mL
Type
solvent
Reaction Step Three

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